Cas no 13584-56-0 (3-methyl-1-benzothiophen-2-amine hydrochloride)

• Product Name: 3-methyl-1-benzothiophen-2-amine hydrochloride
• CAS No: 13584-56-0
• MF: C₉H₁₀ClNS
• MW: 199.700399875641
• CID: 4593057
• Update Time: 2025-06-13

3-methyl-1-benzothiophen-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-benzothiophen-2-amine hydrochloride

• Inchi： 1S/C9H9NS.ClH/c1-6-7-4-2-3-5-8(7)11-9(6)10;/h2-5H,10H2,1H3;1H
• InChI Key： NLAZCFAMAOCTJO-UHFFFAOYSA-N
• SMILES： CC1=C(SC2C=CC=CC1=2)N.Cl

3-methyl-1-benzothiophen-2-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-methyl-1-benzothiophen-2-amine hydrochloride

Professional Introduction to 3-methyl-1-benzothiophen-2-amine hydrochloride (CAS No. 13584-56-0)

3-methyl-1-benzothiophen-2-amine hydrochloride, a compound with the chemical formula C₁₃H₁₁NOS·HCl, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The benzothiophene core is a key feature, known for its presence in various biologically active molecules. The hydrochloride salt form enhances its solubility and stability, making it more suitable for further chemical and biological investigations.

The CAS number 13584-56-0 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and databases. This numbering system is crucial for researchers to locate and verify the compound's properties and applications. The benzothiophene scaffold is particularly interesting because it is found in numerous natural products and pharmaceuticals. Its aromatic structure contributes to its stability and reactivity, making it a valuable building block for drug design.

In recent years, there has been a growing interest in benzothiophene derivatives due to their diverse biological activities. These derivatives have been explored for their potential in treating various diseases, including cancer, inflammation, and neurological disorders. The 3-methyl-1-benzothiophen-2-amine moiety specifically has shown promise in preclinical studies as a modulator of enzymatic pathways involved in disease progression. Researchers have been particularly interested in its ability to interact with target proteins, altering their function and potentially leading to therapeutic effects.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications. Salting helps to improve the compound's solubility in water-based solvents, which is essential for formulation into drugs that require oral or intravenous administration. Additionally, the hydrochloride form enhances the compound's stability, reducing degradation during storage and transport. These properties make it a preferred choice for further development into novel therapeutic agents.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of 3-methyl-1-benzothiophen-2-amine hydrochloride with greater accuracy. Molecular docking studies have identified potential binding sites on target proteins, providing insights into how this compound might exert its effects. These studies have been complemented by experimental validation, where the compound's interactions with biological targets have been confirmed through techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The synthesis of 3-methyl-1-benzothiophen-2-amine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed efficient synthetic routes that minimize side reactions and byproducts. These methods often involve palladium-catalyzed cross-coupling reactions, which are well-suited for constructing complex aromatic structures like benzothiophene derivatives. The use of these advanced synthetic techniques has enabled the production of large quantities of the compound for both research and potential clinical applications.

The pharmacological profile of 3-methyl-1-benzothiophen-2-amine hydrochloride has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its potential as an inhibitor of certain enzymes implicated in disease pathways. For instance, it has shown activity against enzymes involved in tyrosine kinase signaling, which is relevant to cancer therapy. Additionally, the compound has exhibited anti-inflammatory properties by modulating cytokine production and immune cell responses.

The development of new drugs often involves optimizing existing molecules to improve their efficacy and safety profiles. 3-methyl-1-benzothiophen-2-amine hydrochloride serves as a valuable scaffold for structure-based drug design. By making subtle modifications to its structure, researchers can enhance its binding affinity to biological targets while minimizing off-target effects. This approach has led to the discovery of novel analogs with improved pharmacological properties.

The regulatory landscape for pharmaceutical compounds like 3-methyl-1-benzothiophen-2-amine hydrochloride is stringent but well-defined. Regulatory agencies require extensive documentation of a drug's safety and efficacy before it can be approved for human use. Researchers must navigate these requirements carefully, ensuring that all data submitted meets rigorous standards. The growing body of research on this compound provides a strong foundation for future regulatory submissions.

Future directions in the study of 3-methyl-1-benzothiophen-2-amine hydrochloride include exploring its potential in combination therapies with other drugs. Combination therapies have shown promise in overcoming drug resistance and improving treatment outcomes for various diseases. Additionally, researchers are investigating new synthetic methods that could further streamline the production process while maintaining high quality standards.

The impact of 3-methyl-1-benzothiophen-2-amine hydrochloride on pharmaceutical research cannot be overstated. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the fight against human disease.